Cas no 2377610-89-2 (8-(TEtramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 8-(TEtramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 2377610-89-2
• MF: C₁₄H₂₀BNO₃
• MW: 261.12
• CID: 5091227
• PubChem ID: 75487210
• Update Time: 2024-11-05

8-(TEtramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 8-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
• Z2181982782
• 2377610-89-2
• CS-0177100
• BS-34761
• SY130754
• 3,4-dihydro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,4-Benzoxazine
• MFCD27936554
• 8-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE
• EN300-4710394
• DB-410412
• 3,4-Dihydro-2H-1,4-benzoxazine-8-boronic Acid Pinacol Ester
• 8-(TEtramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine

• Inchi： 1S/C14H20BNO3/c1-13(2)14(3,4)19-15(18-13)10-6-5-7-11-12(10)17-9-8-16-11/h5-7,16H,8-9H2,1-4H3
• InChI Key： GUZBXUVAGZKKGD-UHFFFAOYSA-N
• SMILES： O1C2=C(B3OC(C)(C)C(C)(C)O3)C=CC=C2NCC1

Computed Properties

• Exact Mass: 261.1536237g/mol
• Monoisotopic Mass: 261.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų